Cas no 2097947-30-1 (2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid
• CAS No: 2097947-30-1
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5721488
• PubChem ID: 121203976
• Update Time: 2025-07-23

2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-imidazol-1-ylpyrrolidin-1-yl)propanoic acid
• AKOS026712263
• starbld0028452
• 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid
• F1907-7920
• 2097947-30-1
• 1-Pyrrolidineacetic acid, 3-hydroxy-4-(1H-imidazol-1-yl)-α-methyl-

• Inchi： 1S/C10H15N3O3/c1-7(10(15)16)13-4-8(9(14)5-13)12-3-2-11-6-12/h2-3,6-9,14H,4-5H2,1H3,(H,15,16)
• InChI Key： SCUCSBYHJFRFLC-UHFFFAOYSA-N
• SMILES： OC1CN(C(C(=O)O)C)CC1N1C=NC=C1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 510.7±50.0 °C(Predicted)
• Flash Point: 128.1±27.3 °C
• pka: 2.56±0.10(Predicted)

2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid

Introduction to 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid (CAS No. 2097947-30-1)

2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid, identified by its CAS number 2097947-30-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The presence of both hydroxy and imidazole functional groups, coupled with a pyrrolidine moiety, suggests a high degree of molecular complexity that may contribute to unique interactions with biological targets.

The compound’s structure is characterized by a propanoic acid side chain, which provides a polar region for interaction with biological systems. This side chain, when combined with the aromatic and heterocyclic rings, creates a multifaceted scaffold that is amenable to further chemical modifications. Such modifications are often employed in drug discovery to optimize pharmacokinetic properties, enhance binding affinity, and improve overall efficacy. The pyrrolidine ring, in particular, is a common motif in biologically active molecules, known for its ability to mimic natural amino acid structures and facilitate interactions with enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the imidazole ring and the hydroxy group may play critical roles in mediating interactions with target proteins. For instance, the imidazole nitrogen can act as a hydrogen bond acceptor or donor, while the hydroxy group can participate in hydrophobic or ionic interactions. These features make the compound a promising candidate for further investigation in areas such as enzyme inhibition and receptor modulation.

In the context of drug development, the synthesis of derivatives of 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid has been explored to enhance its pharmacological profile. Researchers have employed various strategies, including structure-based drug design and high-throughput screening, to identify analogs with improved potency and selectivity. The incorporation of additional functional groups or modifications to the core scaffold can significantly alter the compound’s biological activity. For example, introducing fluorine atoms or other electron-withdrawing groups can enhance metabolic stability while maintaining or improving target binding affinity.

The hydroxy group at position 3 of the pyrrolidine ring is particularly noteworthy, as it can influence solubility and metabolic pathways. In drug design, hydroxylated compounds often exhibit favorable pharmacokinetic properties due to their ability to form hydrogen bonds with biological molecules. Additionally, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure forms, which can be crucial for achieving optimal therapeutic effects while minimizing side effects.

Current research in this area has highlighted the potential of 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid as a lead compound for further development. Studies have demonstrated its inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer progression. The compound’s ability to modulate these pathways suggests its utility in therapeutic interventions targeting conditions such as chronic inflammation or tumor growth. Furthermore, its structural features may allow it to interact with other disease-relevant targets, expanding its potential applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or asymmetric catalysts ensures the correct stereochemical configuration of the product, which is essential for biological activity.

As interest in natural product-inspired drug discovery grows, compounds like 2-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)propanoic acid continue to be explored for their potential therapeutic benefits. The integration of computational methods with experimental approaches has accelerated the discovery process, allowing researchers to rapidly screen large libraries of compounds for promising candidates. This synergy between computational biology and synthetic chemistry has been instrumental in advancing our understanding of molecular interactions and developing new drugs.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing its pharmacological properties through structural modifications. Additionally, efforts are underway to evaluate its safety profile through preclinical studies before moving into human trials. The success of such endeavors will depend on collaborative efforts among chemists, biologists, and clinicians who work together to translate basic research into tangible therapeutic solutions.